2,6-dipyridin-2-ylpyridine-4-carbaldehyde 2,6-dipyridin-2-ylpyridine-4-carbaldehyde
Brand Name: Vulcanchem
CAS No.: 108295-45-0
VCID: VC20750218
InChI: InChI=1S/C16H11N3O/c20-11-12-9-15(13-5-1-3-7-17-13)19-16(10-12)14-6-2-4-8-18-14/h1-11H
SMILES: C1=CC=NC(=C1)C2=CC(=CC(=N2)C3=CC=CC=N3)C=O
Molecular Formula: C16H11N3O
Molecular Weight: 261.28 g/mol

2,6-dipyridin-2-ylpyridine-4-carbaldehyde

CAS No.: 108295-45-0

Cat. No.: VC20750218

Molecular Formula: C16H11N3O

Molecular Weight: 261.28 g/mol

* For research use only. Not for human or veterinary use.

2,6-dipyridin-2-ylpyridine-4-carbaldehyde - 108295-45-0

Specification

CAS No. 108295-45-0
Molecular Formula C16H11N3O
Molecular Weight 261.28 g/mol
IUPAC Name 2,6-dipyridin-2-ylpyridine-4-carbaldehyde
Standard InChI InChI=1S/C16H11N3O/c20-11-12-9-15(13-5-1-3-7-17-13)19-16(10-12)14-6-2-4-8-18-14/h1-11H
Standard InChI Key MEMKUPMTILFZQJ-UHFFFAOYSA-N
SMILES C1=CC=NC(=C1)C2=CC(=CC(=N2)C3=CC=CC=N3)C=O
Canonical SMILES C1=CC=NC(=C1)C2=CC(=CC(=N2)C3=CC=CC=N3)C=O

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